Cas no 122617-93-0 (Cyclohexanecarboxylic acid, 1-fluoro-2-oxo-, 2-propenyl ester)

• Product name: Cyclohexanecarboxylic acid, 1-fluoro-2-oxo-, 2-propenyl ester
• CAS No: 122617-93-0
• MF: C₁₀H₁₃FO₃
• MW: 200.206826925278
• CID: 1214317
• PubChem ID: 11542956

Cyclohexanecarboxylic acid, 1-fluoro-2-oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-fluoro-2-oxo-, 2-propenyl ester
• prop-2-enyl 1-fluoro-2-oxocyclohexane-1-carboxylate
• 122617-93-0
• DTXSID30468295

• Inchi： InChI=1S/C10H13FO3/c1-2-7-14-9(13)10(11)6-4-3-5-8(10)12/h2H,1,3-7H2
• InChI Key： JKFUBHBUQWHNST-UHFFFAOYSA-N
• SMILES： C=CCOC(=O)C1(CCCCC1=O)F

Computed Properties

• Exact Mass: 200.08487243g/mol
• Monoisotopic Mass: 200.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų